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Compound of Interest

Compound Name: 5-(Azetidin-3-yloxy)-2-fluorophenol

Cat. No.: B13722775

Get Quote

Executive Summary & Strategic Analysis
Target Molecule: 5-(Azetidin-3-yloxy)-2-fluorophenol CAS: 2270911-18-5 (Generic structure

reference) Core Challenges:

Regioselectivity: Differentiating the two hydroxyl groups of the starting material (4-

fluororesorcinol) to ensure etherification occurs exclusively at the 5-position.

Scalability: Avoiding the Mitsunobu reaction (DEAD/PPh3), which generates stoichiometric

byproducts difficult to remove on scale.

Safety: Managing the thermal stability of azetidine intermediates and the exothermic nature

of alkylation reactions.

Selected Route: We utilize a Regioselective Protection / SN2 Displacement strategy.

Regiocontrol: Exploiting the acidity difference between the C1-OH (ortho to F) and C5-OH

(meta to F) of 4-fluororesorcinol to selectively protect the C1-OH.

Coupling: SN2 displacement of a stable azetidinyl mesylate by the free C5-phenol.
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Deprotection: Sequential removal of protecting groups to yield the zwitterionic or salt form of

the target.

Retrosynthetic Analysis & Pathway
The synthesis disconnects at the ether linkage. The azetidine ring is introduced as an

electrophile (mesylate) rather than a nucleophile, allowing for a clean displacement by the

phenol.[1]

Target:
5-(Azetidin-3-yloxy)-2-fluorophenol

Intermediate A:
1-Boc-3-(3-benzyloxy-4-fluorophenoxy)azetidine

Global Deprotection
(H2/Pd, then Acid)

Fragment 1:
5-(Benzyloxy)-2-fluorophenol
(Regioselective Protection)

SN2 Etherification
(Cs2CO3, 80°C)

Fragment 2:
1-Boc-3-mesyloxyazetidine

(Activated Electrophile)

SN2 Etherification

Starting Material:
4-Fluororesorcinol

BnBr, Base
(Regioselective)

Starting Material:
1-Boc-3-hydroxyazetidine

MsCl, TEA
(Activation)

Click to download full resolution via product page

Caption: Retrosynthetic logic flow prioritizing regiocontrol and convergent assembly.

Detailed Experimental Protocols
Step 1: Regioselective Benzylation of 4-Fluororesorcinol
Objective: Selectively protect the more acidic hydroxyl group (ortho to Fluorine) to leave the 5-

position available for coupling.
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Rationale: The C1-OH is ortho to the electron-withdrawing fluorine atom, making it more

acidic (pKa ~8.5) than the C5-OH (pKa ~9.5). By using a stoichiometric amount of mild base,

we preferentially deprotonate and alkylate position 1.[1]

Materials:

4-Fluororesorcinol (1.0 equiv)

Benzyl Bromide (BnBr) (1.05 equiv)[1]

Potassium Carbonate (K2CO3) (1.0 equiv)[1]

Acetonitrile (ACN) (10 vol)[1]

Protocol:

Charge a reactor with 4-Fluororesorcinol and Acetonitrile.

Add K2CO3 (powdered) at 20–25°C. Stir for 30 minutes to form the mono-phenolate.

Cool the mixture to 0–5°C.

Add Benzyl Bromide dropwise over 1 hour, maintaining internal temperature <10°C.

Allow to warm to 20°C and stir for 12 hours.

IPC (In-Process Control): Monitor by HPLC for consumption of starting material and ratio of

mono- vs. bis-benzylated product. (Target >90% regioselectivity).

Workup: Filter solids (KBr). Concentrate filtrate.[2][3] Redissolve in EtOAc, wash with 1N

NaOH (to remove unreacted resorcinol) and Brine.

Purification: Recrystallize from Hexanes/EtOAc if necessary.

Yield: Expected 75–85% of 5-(Benzyloxy)-2-fluorophenol.

Step 2: Activation of 1-Boc-3-hydroxyazetidine
(Mesylation)
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Objective: Convert the hydroxyl group into a reactive leaving group (Mesylate) suitable for

displacement.

Materials:

1-Boc-3-hydroxyazetidine (1.0 equiv)[4]

Methanesulfonyl Chloride (MsCl) (1.2 equiv)[1][4]

Triethylamine (TEA) (1.5 equiv)[1][4]

Dichloromethane (DCM) (10 vol)[1]

Protocol:

Dissolve 1-Boc-3-hydroxyazetidine in DCM and cool to 0°C.

Add TEA in one portion.

Add MsCl dropwise over 30 minutes, maintaining temperature <5°C. (Exothermic).

Stir at 0°C for 2 hours.

Workup: Quench with water. Separate phases. Wash organic layer with 10% Citric Acid (to

remove amine salts), Sat.[1] NaHCO3, and Brine.[1][2]

Isolation: Dry over Na2SO4 and concentrate in vacuo <30°C.

Stability Note: The resulting 1-Boc-3-mesyloxyazetidine is a white solid. It is stable for weeks

at 4°C but should be used immediately for optimal results.

Yield: Quantitative (>95%).

Step 3: Etherification (SN2 Coupling)
Objective: Couple the phenol and azetidine fragments.[1]

Materials:
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5-(Benzyloxy)-2-fluorophenol (1.0 equiv) [From Step 1]

1-Boc-3-mesyloxyazetidine (1.2 equiv) [From Step 2]

Cesium Carbonate (Cs2CO3) (2.0 equiv)[1]

DMF (Dimethylformamide) (8 vol)[1]

Protocol:

Charge reactor with 5-(Benzyloxy)-2-fluorophenol, 1-Boc-3-mesyloxyazetidine, and DMF.

Add Cs2CO3.

Heat the mixture to 80°C for 16–24 hours.

Note: SN2 on azetidines can be sluggish due to ring strain effects; Cs2CO3 is superior to

K2CO3 for solubility in DMF.

IPC: Monitor disappearance of phenol.

Workup: Cool to RT. Dilute with Water (20 vol) and extract with MTBE or EtOAc (3x).[1]

Purification: The crude usually requires a short silica plug filtration to remove baseline

impurities.

Yield: Expected 65–75%. Product: 1-Boc-3-(3-benzyloxy-4-fluorophenoxy)azetidine.

Step 4: Global Deprotection & Isolation
Objective: Remove the Benzyl (phenol protection) and Boc (amine protection) groups.[1]

Protocol:

Hydrogenation (Benzyl Removal):

Dissolve intermediate in MeOH/THF (1:1). Add 10% Pd/C (5 wt%).[1]

Stir under H2 balloon (or 1-2 bar) for 4–6 hours.
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Filter catalyst.[2] Concentrate to yield 1-Boc-3-(3-hydroxy-4-fluorophenoxy)azetidine.

Acid Hydrolysis (Boc Removal):

Dissolve the residue in 1,4-Dioxane.[5]

Add 4M HCl in Dioxane (5 equiv). Stir at RT for 3 hours.[5]

Observation: Product usually precipitates as the hydrochloride salt.

Isolation:

Filter the white solid. Wash with Et2O.

Dry under high vacuum at 40°C.

Final Product:5-(Azetidin-3-yloxy)-2-fluorophenol Hydrochloride.

Quantitative Data Summary
Step Reaction Reagents

Key
Conditions

Exp. Yield
Critical
Parameter

1
Regioselectiv

e Alkylation

4-

Fluororesorci

nol, BnBr

K2CO3, ACN,

0°C
80%

Temp control

<10°C for

selectivity

2 Mesylation

1-Boc-3-OH-

Azetidine,

MsCl

TEA, DCM,

0°C
98%

Keep conc.

temp <30°C

3 Etherification
Phenol +

Mesylate

Cs2CO3,

DMF, 80°C
70%

Anhydrous

conditions;

Cs2CO3

essential

4 Deprotection
Pd/C (H2)

then HCl

MeOH, then

Dioxane
85%

Complete

removal of Pd

Safety & Process Hazards
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Azetidine Ring Strain: Azetidines are high-energy heterocycles. While 1-Boc-3-

mesyloxyazetidine is relatively stable, avoid heating bulk neat material above 50°C.

Alkylating Agents: Benzyl bromide and Mesyl chloride are potent lachrymators and

alkylators. Use exclusively in a fume hood.

Hydrogenation: Pd/C is pyrophoric when dry. Keep wet with water or solvent at all times.

Fluorophenols: Fluorinated phenols can be toxic and skin-permeable. Wear double nitrile

gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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